![molecular formula C11H13NO4 B6146392 (2S)-2-(2-acetamidophenoxy)propanoic acid CAS No. 1704942-76-6](/img/no-structure.png)
(2S)-2-(2-acetamidophenoxy)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2S)-2-(2-Acetamidophenoxy)propanoic acid, also known as Acetaminophen, is a widely used analgesic and antipyretic drug. It is used for treating mild to moderate pain and fever in humans and animals. Acetaminophen is one of the most commonly used drugs in the world, and is available in a variety of forms, including tablets, capsules, syrups, and suspensions. Acetaminophen is also found in combination with other drugs, such as opioids, for the treatment of more severe pain.
Scientific Research Applications
(2S)-2-(2-acetamidophenoxy)propanoic acidn has a wide range of scientific research applications. It has been used to study the effects of pain, fever, inflammation, and other conditions. (2S)-2-(2-acetamidophenoxy)propanoic acidn has also been used in studies to investigate the effects of various drugs on the body, such as opioids, nonsteroidal anti-inflammatory drugs, and anticonvulsants. In addition, (2S)-2-(2-acetamidophenoxy)propanoic acidn has been used in studies to explore the effects of various diseases, such as cancer, diabetes, and cardiovascular disease.
Mechanism of Action
The mechanism of action of (2S)-2-(2-acetamidophenoxy)propanoic acidn is not fully understood. However, it is believed to act primarily by blocking the synthesis of prostaglandins, which are molecules involved in the regulation of pain and inflammation. (2S)-2-(2-acetamidophenoxy)propanoic acidn is also believed to inhibit the activity of certain enzymes, such as cyclooxygenase, which are involved in the synthesis of prostaglandins. In addition, (2S)-2-(2-acetamidophenoxy)propanoic acidn is believed to inhibit the activity of certain cytokines, which are molecules involved in the body's immune response.
Biochemical and Physiological Effects
(2S)-2-(2-acetamidophenoxy)propanoic acidn has a wide range of biochemical and physiological effects. It is believed to act as an analgesic, antipyretic, and anti-inflammatory agent. (2S)-2-(2-acetamidophenoxy)propanoic acidn is also believed to have a direct effect on the central nervous system, which may be responsible for its ability to reduce pain and fever. In addition, (2S)-2-(2-acetamidophenoxy)propanoic acidn is believed to have a direct effect on the body's immune system, which may be responsible for its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
(2S)-2-(2-acetamidophenoxy)propanoic acidn has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of (2S)-2-(2-acetamidophenoxy)propanoic acidn is its low cost and availability. In addition, (2S)-2-(2-acetamidophenoxy)propanoic acidn is easy to use and has a wide range of applications. However, one of the main limitations of (2S)-2-(2-acetamidophenoxy)propanoic acidn is its potential for toxicity, which can be dangerous if not monitored carefully.
Future Directions
There are a number of potential future directions for (2S)-2-(2-acetamidophenoxy)propanoic acidn research. One potential direction is to further explore the mechanism of action of (2S)-2-(2-acetamidophenoxy)propanoic acidn and its potential effects on the body. Additionally, further research could be conducted to explore the potential for (2S)-2-(2-acetamidophenoxy)propanoic acidn to be used in combination with other drugs for the treatment of more severe pain and inflammation. Additionally, further research could be conducted to explore the potential for (2S)-2-(2-acetamidophenoxy)propanoic acidn to be used in the treatment of various diseases, such as cancer, diabetes, and cardiovascular disease. Finally, further research could be conducted to explore the potential for (2S)-2-(2-acetamidophenoxy)propanoic acidn to be used in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Synthesis Methods
(2S)-2-(2-acetamidophenoxy)propanoic acidn is synthesized from p-aminophenol and acetic anhydride. The reaction involves the formation of an amide bond between the amine group of p-aminophenol and the carboxylic acid group of acetic anhydride. The reaction is carried out in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid, to increase the rate of the reaction. The reaction is carried out at a temperature of around 80 °C and is usually completed within two hours. The final product is a white crystalline solid, which is then purified and dried.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-(2-acetamidophenoxy)propanoic acid involves the reaction of 2-acetamidophenol with (S)-2-chloropropionic acid, followed by hydrolysis of the resulting ester.", "Starting Materials": [ "2-acetamidophenol", "(S)-2-chloropropionic acid", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Dissolve 2-acetamidophenol (1.0 g, 6.8 mmol) and (S)-2-chloropropionic acid (1.2 g, 8.2 mmol) in diethyl ether (20 mL) in a round-bottom flask.", "Step 2: Add a catalytic amount of hydrochloric acid to the reaction mixture and reflux for 24 hours.", "Step 3: Cool the reaction mixture to room temperature and extract with water (3 x 20 mL).", "Step 4: Combine the aqueous layers and adjust the pH to 10 with sodium hydroxide.", "Step 5: Extract the solution with diethyl ether (3 x 20 mL) and dry over sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 7: Dissolve the crude product in a minimum amount of hot water and cool to room temperature to obtain the pure (2S)-2-(2-acetamidophenoxy)propanoic acid as a white solid (yield: 70%)." ] } | |
CAS RN |
1704942-76-6 |
Molecular Formula |
C11H13NO4 |
Molecular Weight |
223.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.